![molecular formula C20H18F3N3O2S B2694468 1-(2-(7-Methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)thiourea CAS No. 887901-25-9](/img/structure/B2694468.png)
1-(2-(7-Methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)thiourea
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Description
1-(2-(7-Methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)thiourea is a useful research compound. Its molecular formula is C20H18F3N3O2S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of similar thiourea compounds involves intramolecular cycloaddition reactions, producing compounds with confirmed structures via FTIR, 1H-NMR, 13C-NMR, mass spectroscopy, and X-ray crystallography. These methodologies provide a foundation for the synthesis of complex thioureas, including the compound (Fathalla et al., 2001).
Antimicrobial Applications
- Studies on thiourea-containing compounds have shown significant antibacterial activity, particularly against Gram-positive and Gram-negative bacteria. This includes comparable activity to vancomycin against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the potential of thioureas as a new class of antibiotics (Dolan et al., 2016).
Herbicidal Activities
- Research into novel triazolinone derivatives, which share structural similarities with thioureas, has identified compounds with promising herbicidal activities. These studies underline the compound's potential in agricultural applications, particularly as a postemergent herbicide for controlling broadleaf weeds in rice fields (Luo et al., 2008).
Anticancer Activities
- Synthesis of new quinoline derivatives has been explored for their anticancer effects against breast cancer cell lines, demonstrating the compound's potential therapeutic applications. These studies emphasize the anticancer activity of thiourea derivatives, providing insights into their use in cancer treatment (Gaber et al., 2021).
Antimicrobial and Antifungal Studies
- Fluoroquinolone-based 4-thiazolidinones have been synthesized from similar compounds, showing significant antifungal and antibacterial activities. This research indicates the broad antimicrobial potential of such compounds, including the one (Patel & Patel, 2010).
properties
IUPAC Name |
1-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F3N3O2S/c1-28-16-7-2-12-10-13(18(27)26-17(12)11-16)8-9-24-19(29)25-15-5-3-14(4-6-15)20(21,22)23/h2-7,10-11H,8-9H2,1H3,(H,26,27)(H2,24,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJPVCHSFMKGGED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.